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Compound of Interest

Compound Name: Uric acid-15N2

Cat. No.: B052975

This document provides immediate safety and logistical guidance for the proper disposal of
Uric acid-15N2, a stable isotopically labeled compound. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
handling and compliance with standard laboratory practices.

Key Safety Information: Uric acid-15N2 is a non-radioactive, stable isotope-labeled compound.
Therefore, its disposal does not require special precautions associated with radioactive

materials.[1][2] The primary consideration for disposal is the chemical nature of uric acid itself.
Uric acid is a combustible solid.[3]

Quantitative Data Summary

The following table summarizes the key quantitative properties of Uric acid-15N2.
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Property Value Reference
Molecular Formula CsH4'>N2N203

Molecular Weight 170.10 g/mol [4]

Isotopic Purity 98 atom % 1°N

Melting Point >300 °C [5]

Room temperature, away from
Storage Temperature ] )
light and moisture

[6]

Appearance Solid

Step-by-Step Disposal Protocol

The disposal of Uric acid-15N2 should be treated as standard chemical waste, adhering to

local and institutional regulations.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-resistant

gloves.

2. Waste Segregation:

e Do not mix Uric acid-15N2 waste with general laboratory waste.[1]

« It should be collected in a designated and clearly labeled chemical waste container.

3. Container Labeling:

¢ The waste container must be labeled with the full chemical name: "Uric acid-15N2".

¢ Indicate that it is non-radioactive.

4. Waste Collection:
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o For solid waste (e.g., contaminated gloves, weigh paper), place it directly into the designated
solid chemical waste container.

e For solutions, collect them in a designated liquid chemical waste container compatible with
the solvent used.

5. Final Disposal:

e The sealed and labeled waste container should be handed over to the institution's
Environmental Health and Safety (EH&S) department for final disposal.

o Follow all internal institutional procedures for chemical waste pickup and disposal.

Experimental Workflow Visualization

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Uric acid-15N2.
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Caption: Disposal workflow for Uric acid-15N2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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